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Compound of Interest

Compound Name: TAI-1

Cat. No.: B611119 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TAI-1 is a potent and specific inhibitor of Hec1 (also known as NDC80), a key component of the

kinetochore that is crucial for proper chromosome alignment and segregation during mitosis. By

disrupting the Hec1-Nek2 protein interaction, TAI-1 leads to the degradation of Nek2 and

subsequent chromosomal misalignment, ultimately inducing apoptosis in cancer cells. These

characteristics make TAI-1 a compound of significant interest in oncology research and drug

development.

This document provides detailed information and protocols regarding the solubility and stability

of TAI-1 in Dimethyl Sulfoxide (DMSO), a common solvent for in vitro and in vivo studies.

Physicochemical Properties of TAI-1
Property Value Reference

Molecular Formula C24H21N3O3S

Molecular Weight 431.51 g/mol

CAS Number 1334921-03-7

Appearance White to off-white solid

Purity ≥98%
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TAI-1 Solubility in DMSO
TAI-1 exhibits high solubility in DMSO. However, it is practically insoluble in water and ethanol.

It is crucial to use fresh, anhydrous DMSO for preparing TAI-1 stock solutions, as moisture-

absorbing DMSO can reduce its solubility.

Quantitative Solubility Data:

Solvent Solubility
Molar
Concentration
(approx.)

Reference

DMSO 86 mg/mL 199.3 mM

DMSO ≥43.2 mg/mL Not specified

Water Insoluble -

Ethanol Insoluble -

TAI-1 Stability in DMSO
Proper storage of TAI-1 stock solutions in DMSO is critical to maintain its biological activity and

ensure the reproducibility of experimental results.

Recommended Storage Conditions for TAI-1 Stock Solutions in DMSO:

Storage
Temperature

Duration Recommendations Reference

-20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

-80°C 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.
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Experimental Protocols
Protocol for Preparation of a TAI-1 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM TAI-1 stock solution in DMSO.

Materials:

TAI-1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing TAI-1: Accurately weigh the required amount of TAI-1 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.315 mg of TAI-1 (Molecular Weight =

431.51 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

TAI-1 powder.

Dissolution: Vortex the solution until the TAI-1 is completely dissolved. Gentle warming (e.g.,

in a 37°C water bath for a few minutes) may aid in dissolution, but avoid excessive heat.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This minimizes the number of freeze-thaw cycles the main stock

undergoes.
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Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 1 year).

Workflow for preparing a TAI-1 stock solution in DMSO.

Protocol for Assessing TAI-1 Solubility in DMSO
This protocol provides a method to determine the solubility of TAI-1 in DMSO.

Materials:

TAI-1 powder

Anhydrous DMSO

Small glass vials with screw caps

Magnetic stirrer and stir bars

Analytical balance

High-Performance Liquid Chromatography (HPLC) system or a spectrophotometer

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of TAI-1 powder to a known

volume of anhydrous DMSO in a glass vial.

Equilibration: Tightly cap the vial and stir the mixture at a constant temperature (e.g., 25°C)

for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

Separation of Undissolved Solid: Centrifuge the vial at high speed to pellet the undissolved

TAI-1. Alternatively, allow the solid to settle by gravity.

Sample Collection: Carefully collect a known volume of the clear supernatant without

disturbing the solid pellet.

Dilution: Dilute the supernatant with an appropriate solvent (e.g., DMSO or a mobile phase

compatible with the analytical method) to a concentration within the linear range of the
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analytical instrument.

Quantification: Analyze the diluted sample using a validated HPLC method or

spectrophotometry to determine the concentration of TAI-1.

Calculation: Calculate the solubility of TAI-1 in mg/mL or mM based on the measured

concentration and the dilution factor.

Workflow for assessing the solubility of TAI-1 in DMSO.

Signaling Pathway of TAI-1
TAI-1 exerts its anticancer effects by targeting the Hec1/Nek2 signaling pathway, which is

essential for mitotic progression.

Simplified signaling pathway of TAI-1 action.

Conclusion
TAI-1 is a promising Hec1 inhibitor with high solubility and good stability in DMSO when stored

under appropriate conditions. Adherence to the protocols outlined in these application notes will

help ensure the integrity of TAI-1 solutions and the reliability of experimental outcomes in

cancer research.

To cite this document: BenchChem. [Application Notes and Protocols: TAI-1 Solubility and
Stability in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611119#tai-1-solubility-and-stability-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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